1-(2,4-Dimethylphenyl)-3-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)urea

• IUPAC Name: 1-(2,4-dimethylphenyl)-3-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]urea
• InChI: InChI=1S/C23H23N5O2/c1-14-5-8-18(16(3)11-14)25-23(29)26-19-12-17(7-6-15(19)2)20-13-28-21(24-20)9-10-22(27-28)30-4/h5-13H,1-4H3,(H2,25,26,29)
• InChI Key: OJZUPQRRGKAQCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)NC2=C(C=CC(=C2)C3=CN4C(=N3)C=CC(=N4)OC)C)C
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol
• CAS No.: 1060269-73-9

Description

This compound is a urea derivative featuring a 6-methoxyimidazo[1,2-b]pyridazine core linked to substituted phenyl groups. The urea moiety (-NH-C(=O)-NH-) serves as a critical pharmacophore, often associated with hydrogen-bonding interactions in biological targets such as kinases or enzymes .

Biological Activity

1-(2,4-Dimethylphenyl)-3-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)urea is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the compound's biological activity, including its synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C23H23N5O2
• Molecular Weight : 401.5 g/mol
• IUPAC Name : 1-(2,4-dimethylphenyl)-3-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]urea

Biological Activity Overview

The biological activity of this compound has been primarily evaluated in the context of its antimalarial properties. Recent studies have shown that urea derivatives exhibit promising activity against Plasmodium falciparum, the causative agent of malaria.

Antimalarial Activity

Research indicates that urea derivatives, including the compound , have been synthesized and tested for their efficacy against P. falciparum. In a study by Phuangsawai et al., the structure-activity relationship (SAR) was explored, revealing that modifications to the urea moiety significantly influence antimalarial potency and selectivity.

Table 1: Antimalarial Activity of Urea Derivatives

Compound ID	IC50 (μM)	Selectivity Index (SI)
22	0.090	54
21	0.22	55
23	0.42	13

The data indicates that compounds with specific substitutions on the urea group show enhanced activity against P. falciparum, with SI values suggesting a favorable therapeutic index compared to cytotoxicity in HepG2 mammalian cells .

The proposed mechanism of action for this compound involves its interaction with specific protein targets within the malaria parasite. Molecular docking studies suggest that the urea group forms hydrogen bonds with crucial residues in the ATP binding site of Plasmodium CDPK1 (calcium-dependent protein kinase 1), which is vital for parasite survival and proliferation.

Case Studies

Several case studies have been documented regarding the biological activity of related compounds, highlighting their potential as therapeutic agents:

• Case Study on Urea Derivatives :
  • A series of phenylurea substituted compounds were evaluated for their ability to inhibit P. falciparum. The study found that specific substitutions at the meta-position of the phenyl ring led to improved binding affinity and selectivity against malaria .
• Cytotoxicity Assessment :
  • Cytotoxicity assays conducted on HepG2 cells indicated that while some derivatives showed potent antimalarial effects, they also exhibited moderate cytotoxicity. The balance between efficacy and safety was a critical consideration in further development .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle and Substitution Patterns

Compound A : (6-Methoxyimidazo[1,2-b]pyridazin-2-yl)(4-(2-(trifluoromethyl)phenyl)piperidin-1-yl)methanone

• Structural Features: Shares the 6-methoxyimidazo[1,2-b]pyridazine core but replaces the urea group with a methanone and piperidine-trifluoromethylphenyl moiety.
• Key Differences: The trifluoromethyl group enhances electronegativity and metabolic resistance.
• Synthesis : Prepared via NaOCH3-mediated methoxylation and purification by silica chromatography .

Compound B : 3-(1H-Benzo[d]imidazol-2-yl)-2-(4-methoxyphenyl)imidazo[1,2-a]pyrimidine

• Structural Features : Substitutes pyridazine with pyrimidine in the fused imidazo ring and replaces urea with a benzimidazole group.
• Key Differences :
  • Pyrimidine’s single adjacent nitrogen (vs. pyridazine’s two) reduces hydrogen-bonding capacity.
  • Benzimidazole may confer DNA-intercalation properties, diverging from urea-based mechanisms.

Urea-Linked Derivatives

Compound C : 1-(3-Methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine hydrobromide (C19) and 1-(4-Methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine (C20)

• Structural Features : Urea replaced with imidazoline-amine; methoxyphenyl groups vary in substitution position (3- vs. 4-).
• Key Differences :
  • The 3-methoxy isomer (C19) may exhibit steric hindrance compared to the 4-methoxy analog (C20), affecting target binding.
  • Hydrobromide salt in C19 improves crystallinity and solubility .

Compound D : 1-(3-{7-[2-(4-Methylpiperazin-1-yl)-pyrimidin-5-yl]-imidazo[1,2-a]pyridin-3-yl}-phenyl)-3-(2,2,2-trifluoroethyl)urea

• Structural Features : Retains urea but incorporates trifluoroethyl and methylpiperazine-pyrimidine groups.
• Key Differences :
  • Trifluoroethyl increases lipophilicity (LogP = 4.36) compared to dimethylphenyl groups.
  • Methylpiperazine enhances solubility at physiological pH, likely improving pharmacokinetics .

Benzodiazepine and Pyrazole Analogs

Compound E : 1-(2,4-Dimethylphenyl)-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)urea

• Structural Features : Replaces imidazopyridazine with a benzodiazepine core.
• Lower molecular weight (412.49 g/mol vs. estimated >500 g/mol for the target) may enhance blood-brain barrier penetration .

Comparative Data Table

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	LogP	Pharmacological Notes
Target Compound	Imidazo[1,2-b]pyridazine	Urea, 2,4-dimethylphenyl, methoxy	~500 (estimated)	N/A	Potential kinase inhibitor
Compound A	Imidazo[1,2-b]pyridazine	Methanone, piperidine-CF3-phenyl	N/A	N/A	Enhanced metabolic stability
Compound D	Imidazo[1,2-a]pyridine	Urea, trifluoroethyl, methylpiperazine	510.51	4.36	High lipophilicity
Compound E	Benzodiazepine	Urea, 2,4-dimethylphenyl	412.49	N/A	CNS-targeting flexibility

Q & A

Q. What are the recommended synthetic routes for preparing this compound, and how can reaction conditions be optimized?

• Methodological Answer: The synthesis of this urea derivative likely involves multi-step reactions, including:

• Cyclization to form the imidazo[1,2-b]pyridazine core (e.g., via hydrazide-carboxylic acid condensation under dehydrating conditions) .
• Coupling reactions to attach the 2,4-dimethylphenyl and 2-methylphenylurea moieties (e.g., using carbodiimide-based coupling agents like EDC/HOBt in DMF or THF) .
• Purification via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) or recrystallization (ethanol/water mixtures) .
• Optimization: Use Design of Experiments (DoE) to test variables like temperature, solvent polarity, and catalyst loading. For example, flow-chemistry systems can enhance reproducibility and yield .

Q. Which spectroscopic techniques are critical for confirming the compound’s structure and purity?

• Methodological Answer:

• NMR spectroscopy (¹H/¹³C): Assign peaks for aromatic protons (δ 6.5–8.5 ppm), methoxy groups (δ ~3.8 ppm), and urea NH protons (δ ~8–10 ppm, broad) .
• High-resolution mass spectrometry (HR-MS): Confirm molecular ion ([M+H]⁺) and isotopic patterns .
• IR spectroscopy: Identify urea C=O stretches (~1640–1680 cm⁻¹) and N-H stretches (~3300 cm⁻¹) .
• HPLC purity analysis (C18 column, acetonitrile/water mobile phase) to ensure ≥95% purity .

Q. How can crystallographic data resolve ambiguities in the compound’s stereochemistry or solid-state conformation?

• Methodological Answer:

• Single-crystal X-ray diffraction (SHELX suite): Use SHELXL for refinement to determine bond lengths/angles and hydrogen-bonding networks (e.g., urea NH···O interactions) .
• Compare experimental data with computational models (DFT-optimized geometries) to validate structural assignments .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the role of substituents on biological activity?

• Methodological Answer:

• Systematic substitution: Synthesize analogs with variations in methoxy, methyl, or imidazo-pyridazine groups .
• In vitro assays: Test inhibition of target enzymes (e.g., kinases) using fluorescence polarization or SPR-based binding assays .
• Computational docking (AutoDock Vina, Schrödinger Suite): Map substituent effects on binding affinity to active sites .
• Data interpretation: Use multivariate analysis (e.g., PCA) to correlate substituent electronic/hydrophobic parameters with activity trends .

Q. What strategies address contradictions in solubility or stability data across experimental batches?

• Methodological Answer:

• Solvent screening: Test DMSO, PEG-400, or cyclodextrin-based formulations for improved aqueous solubility .
• Stability studies: Use accelerated degradation tests (40°C/75% RH) with HPLC monitoring to identify degradation products (e.g., hydrolysis of urea moiety) .
• Controlled crystallization: Modify crystallization solvents (e.g., acetone vs. methanol) to isolate polymorphs with enhanced stability .

Q. How can computational modeling predict metabolic pathways or toxicity profiles?

• Methodological Answer:

• Metabolism prediction (SwissADME, MetaSite): Simulate Phase I/II metabolism (e.g., demethylation of methoxy groups, glucuronidation) .
• Toxicity profiling: Use ProTox-II or Derek Nexus to flag hepatotoxicity risks (e.g., reactive metabolite formation via imidazo-pyridazine oxidation) .
• Validation: Compare in silico results with in vitro microsomal assays (human liver microsomes + NADPH) .